Cas no 103686-54-0 (1-Propanone,2-methyl-1-(5-pyrimidinyl)-)

• Product Name: 1-Propanone,2-methyl-1-(5-pyrimidinyl)-
• CAS No: 103686-54-0
• MF: C₈H₁₀N₂O
• MW: 150.177801609039
• CID: 125785
• PubChem ID: 13645651
• Update Time: 2025-04-18

1-Propanone,2-methyl-1-(5-pyrimidinyl)- Chemical and Physical Properties

Names and Identifiers

• 1-Propanone,2-methyl-1-(5-pyrimidinyl)-
• 1-Propanone, 2-methyl-1-(5-pyrimidinyl)- (9CI)
• 2-Methyl-1-(5-pyrimidinyl)-1-propanone
• 1-(2-pyridyl)-2-methylpropan-1-one
• 2-(2-methyl-propionyl)pyridine
• 2-methyl-1-(pyrimid-5-yl)-propan-1-one
• 2-Methyl-1-[2]pyridyl-propan-1-on
• 2-methyl-1-[2]pyridyl-propan-1-one
• 2-methyl-1-pyridin-2-yl-propan-1-one
• 2-methyl-1-pyrimidin-5-ylpropan-1-one
• 2-methyl-1-pyrimidin-5-ylpropanone
• AC1L2Q2C
• AC1Q5FZU
• ACMC-1AUKK
• EINECS 261-814-1
• Isopropyl 2-pyridyl ketone
• isopropyl 5-pyrimidinyl ketone
• SureCN888686
• 2-methyl-1-(pyrimidin-5-yl)propan-1-one
• 2-methyl 1(pyrimidin-5-yl)propan-1-one
• 2-methyl-1-(pyrimid-5-yl)-propan- 1-one
• AKOS011779776
• CMQIVPYWPYSREO-UHFFFAOYSA-N
• SCHEMBL1173565
• 103686-54-0

• Inchi： 1S/C8H10N2O/c1-6(2)8(11)7-3-9-5-10-4-7/h3-6H,1-2H3
• InChI Key： CMQIVPYWPYSREO-UHFFFAOYSA-N
• SMILES： O=C(C1=CN=CN=C1)C(C)C

Computed Properties

• Exact Mass: 150.0794
• Monoisotopic Mass: 150.079312947g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 139
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 42.8Ų

Experimental Properties

• PSA: 42.85
• LogP: 1.31530